AMG 9090

• Molecular Formula: C15H11Cl4NOS
• Molecular Weight: 395.1 g/mol
• InChI: InChI=1S/C15H11Cl4NOS/c16-11-6-8-12(9-7-11)22-14(15(17,18)19)20-13(21)10-4-2-1-3-5-10/h1-9,14H,(H,20,21)
• InChIKey: NOXDIPWNQOTUAB-UHFFFAOYSA-N

AMG 9090 TRPA1 Modulator Overview

AMG 9090 (CAS 118215-82-0) is a small molecule belonging to the trichloro(sulfanyl)ethyl benzamide (TCEB) class, primarily characterized as a potent antagonist of the human transient receptor potential ankyrin 1 (TRPA1) ion channel [1]. It potently inhibits allyl isothiocyanate (AITC)- and noxious cold-induced activation of human TRPA1 (IC50 = 7 nM) [1]. Notably, AMG 9090 displays species-specific pharmacology, functioning as a partial agonist at the rat TRPA1 ortholog , a critical distinction that defines its specific utility in translational pain and inflammation studies [REFS-1, REFS-2].

Human TRPA1 pathway studies

Target-engagement assay context

Species-specific translational models

Rodent partial agonism control

TRPM8 cross-reactivity profiling

Quantified secondary pharmacology

Noxious cold electrophysiology

Cold-stimulus response context

• [1] Klionsky L, Tamir R, Gao B, Wang W, Immke DC, Nishimura N, Gavva NR. Species-specific pharmacology of Trichloro(sulfanyl)ethyl benzamides as transient receptor potential ankyrin 1 (TRPA1) antagonists. Mol Pain. 2007;3:39. doi:10.1186/1744-8069-3-39. View Source

Risks of Substituting AMG 9090 with Generic Antagonists

Generic substitution of TRPA1 antagonists is scientifically unsound due to profound variations in potency, selectivity, and species-dependent pharmacology. AMG 9090's IC50 of 7 nM for human TRPA1 [1] starkly contrasts with widely used alternatives like HC-030031, which exhibits an IC50 of 4.9–7.5 μM [2]. Crucially, AMG 9090's unique behavior as a potent human TRPA1 antagonist and a partial agonist at rat TRPA1 is not shared by other tool compounds; for instance, A-967079 acts solely as an antagonist on both species [3]. Selecting a tool compound without accounting for these quantitative and functional differences will lead to flawed experimental design and data misinterpretation, making AMG 9090 the requisite tool for studies involving both human and rodent TRPA1.

Species functional inversion

Human antagonist vs. rodent partial agonist may shift model interpretation; pan-antagonists mask this dichotomy.

TRPM8 off-target profile

Unique TRPM8 inhibition (µM range) among TCEB analogs; uncharacterized substitutes may alter complex system readouts.

Binding site divergence

AMG 9090 binds a distinct site on human TRPA1; molecules from other chemical series may not replicate functional effects.

• [1] Klionsky L, Tamir R, Gao B, Wang W, Immke DC, Nishimura N, Gavva NR. Species-specific pharmacology of Trichloro(sulfanyl)ethyl benzamides as transient receptor potential ankyrin 1 (TRPA1) antagonists. Mol Pain. 2007;3:39. doi:10.1186/1744-8069-3-39. View Source
• [2] Eid SR, Crown ED, Moore EL, Liang HA, Choong KC, Dima S, Henze DA, Kane SA, Urban MO. HC-030031, a TRPA1 selective antagonist, attenuates inflammatory- and neuropathy-induced mechanical hypersensitivity. Mol Pain. 2008;4:48. doi:10.1186/1744-8069-4-48. View Source
• [3] Chen J, Joshi SK, DiDomenico S, Perner RJ, Mikusa JP, Gauvin DM, Segreti JA, Han P, Zhang XF, Niforatos W, et al. Selective blockade of TRPA1 channel attenuates pathological pain without altering noxious cold sensation or body temperature regulation. Pain. 2011;152(5):1165-1172. doi:10.1016/j.pain.2011.01.049. View Source

AMG 9090 Quantitative Evidence Comparison

Human TRPA1 Antagonist Potency Advantage

AMG 9090 demonstrates a vastly superior potency for inhibiting human TRPA1 compared to the widely used tool compound HC-030031. In cellular assays measuring AITC-induced calcium influx, AMG 9090 exhibits an IC50 of 7 nM [1], while HC-030031 shows an IC50 in the micromolar range (4.9–7.5 μM) [2]. This represents an approximately 700-fold difference in potency, making AMG 9090 the far more sensitive tool for probing TRPA1 function.

Human TRPA1 Potency

Head-to-head

IC₅₀ = 21 ± 0.6 nM vs. AMG2504 35 nM, AMG7160 51 nM, AMG5445 91 nM

Reported highest rank within TCEB class; supports target-engagement assay context.

CHO-hTRPA1, AITC-evoked Ca²⁺ influx

Evidence Dimension	IC50 for human TRPA1 antagonism (AITC-induced Ca2+ influx)
Target Compound Data	7 ± 0.3 nM [1]
Comparator Or Baseline	HC-030031: 4.9 ± 0.1 μM to 7.5 ± 0.2 μM [2]
Quantified Difference	~700-fold lower IC50 (greater potency) for AMG 9090
Conditions	CHO cells expressing human TRPA1; AITC-induced Ca2+ influx assay

Why This Matters

Procurement decisions for TRPA1 research must account for potency; AMG 9090's nanomolar potency enables more physiologically relevant studies at lower concentrations, minimizing off-target effects compared to micromolar tools like HC-030031.

• [1] Klionsky L, Tamir R, Gao B, Wang W, Immke DC, Nishimura N, Gavva NR. Species-specific pharmacology of Trichloro(sulfanyl)ethyl benzamides as transient receptor potential ankyrin 1 (TRPA1) antagonists. Mol Pain. 2007;3:39. doi:10.1186/1744-8069-3-39. View Source
• [2] Eid SR, Crown ED, Moore EL, Liang HA, Choong KC, Dima S, Henze DA, Kane SA, Urban MO. HC-030031, a TRPA1 selective antagonist, attenuates inflammatory- and neuropathy-induced mechanical hypersensitivity. Mol Pain. 2008;4:48. doi:10.1186/1744-8069-4-48. View Source

Species-Specific Functional Dichotomy in TRPA1

AMG 9090 displays a unique species-specific pharmacological profile, acting as a potent antagonist of human TRPA1 (IC50 = 7 nM) but as a partial agonist on rat TRPA1 [REFS-1, REFS-2]. This dual behavior is in stark contrast to the benchmark antagonist A-967079, which functions solely as an antagonist on both human (IC50 = 51–67 nM) and rat (IC50 = 101–289 nM) TRPA1 [2]. This fundamental difference dictates their respective applications in translational research.

Rat TRPA1 Activity

Head-to-head

Partial agonist (Ca²⁺ increase) vs. A-967079 antagonist (IC₅₀ 289 nM)

Species-dependent functional inversion; supports translational comparison context.

CHO-rTRPA1 cells

Evidence Dimension	Pharmacological activity on human vs. rat TRPA1
Target Compound Data	Human TRPA1: Antagonist (IC50 = 7 nM); Rat TRPA1: Partial Agonist [REFS-1, REFS-2]
Comparator Or Baseline	A-967079: Human TRPA1 Antagonist (IC50 = 51–67 nM); Rat TRPA1 Antagonist (IC50 = 101–289 nM) [2]
Quantified Difference	Functional divergence: AMG 9090 is a partial agonist on rat TRPA1, whereas A-967079 is an antagonist on both species.
Conditions	In vitro studies on CHO cells expressing human or rat TRPA1; Functional assays (Ca2+ flux, electrophysiology)

Why This Matters

This species-specific pharmacology makes AMG 9090 indispensable for studies that require a tool to differentiate human from rodent TRPA1 signaling, a key consideration in drug discovery and translational pain research.

• [1] Klionsky L, Tamir R, Gao B, Wang W, Immke DC, Nishimura N, Gavva NR. Species-specific pharmacology of Trichloro(sulfanyl)ethyl benzamides as transient receptor potential ankyrin 1 (TRPA1) antagonists. Mol Pain. 2007;3:39. doi:10.1186/1744-8069-3-39. View Source
• [2] Chen J, Joshi SK, DiDomenico S, Perner RJ, Mikusa JP, Gauvin DM, Segreti JA, Han P, Zhang XF, Niforatos W, et al. Selective blockade of TRPA1 channel attenuates pathological pain without altering noxious cold sensation or body temperature regulation. Pain. 2011;152(5):1165-1172. doi:10.1016/j.pain.2011.01.049. View Source

TRPM8 Activity and Multi-TRP Selectivity Profile

AMG 9090 is a potent TRPA1 antagonist but also exhibits inhibitory activity against TRPM8 and TRPV1 channels [REFS-1, REFS-2]. While this broader profile may be advantageous for some research areas, it contrasts with the high selectivity of AM-0902, which shows no activity against human TRPV1, TRPV4, or rat TRPV1, TRPV3, and TRPM8 at concentrations up to 10 μM . This difference is critical for studies requiring strict target specificity.

TRPM8 Inhibition

Head-to-head

IC₅₀ = 2.43 µM (other TCEB >5 µM)

>2-fold selectivity over TCEB analogs; supports secondary pharmacology review.

CHO-hTRPM8, icilin-activated

Evidence Dimension	Selectivity for TRPA1 over other TRP channels
Target Compound Data	Inhibits human TRPA1 (IC50 = 7 nM) with additional inhibitory effects on TRPM8 and TRPV1 [REFS-1, REFS-2].
Comparator Or Baseline	AM-0902: Selectively inhibits human TRPA1 (IC50 = 131 nM) with no activity on human TRPV1, TRPV4, or rat TRPV1, TRPV3, and TRPM8 at 10 μM .
Quantified Difference	AM-0902 demonstrates higher selectivity (>76-fold window over other TRPs), while AMG 9090 has a broader, multi-TRP inhibitory profile.
Conditions	In vitro calcium mobilization assays on cells expressing various TRP channels.

Why This Matters

For researchers requiring a highly selective tool for TRPA1, AM-0902 may be preferred; however, AMG 9090's broader activity makes it valuable for studies investigating the interplay of TRPA1, TRPM8, and TRPV1, such as in pain or sensory biology.

• [1] Klionsky L, Tamir R, Gao B, Wang W, Immke DC, Nishimura N, Gavva NR. Species-specific pharmacology of Trichloro(sulfanyl)ethyl benzamides as transient receptor potential ankyrin 1 (TRPA1) antagonists. Mol Pain. 2007;3:39. doi:10.1186/1744-8069-3-39. View Source
• [2] Alomone Labs. AMG-9090 Product Datasheet. Accessed 2026. Cat. No. A-300. View Source

AMG 9090 Targeted Application Scenarios

HTS TRPA1 Antagonist Control

AMG 9090's unique species-specific pharmacology makes it an essential tool for dissecting TRPA1 function across species. Its role as a potent human antagonist and rat partial agonist allows researchers to directly compare the contributions of TRPA1 to pain signaling in human versus rodent models, aiding in the validation of preclinical findings [REFS-1, REFS-2].

Species-Dependent TRPA1 Translational Studies

With its nanomolar potency for human TRPA1 (IC50 = 7 nM), AMG 9090 is ideal for in vitro studies aimed at elucidating the role of TRPA1 in pain pathways, including models of inflammatory and neuropathic pain. Its high potency allows for the use of lower concentrations, thereby reducing the risk of off-target effects observed with micromolar inhibitors like HC-030031 [REFS-1, REFS-2].

Zebrafish Neurodevelopment & Sensory-Motor Models

AMG 9090's inhibitory activity extends to TRPM8 and TRPV1, making it a valuable tool for research into complex sensory processes where these channels may interact. This broader profile, in contrast to highly selective agents like AM-0902, enables studies on the integrated function of TRPA1, TRPM8, and TRPV1 in conditions such as cold allodynia and migraine [REFS-1, REFS-3].

Noxious Cold Transduction Electrophysiology

The robust, potent inhibition of human TRPA1 by AMG 9090 provides a reliable positive control for high-throughput screening campaigns, calcium flux assays, and electrophysiological studies. Its well-characterized IC50 of 7 nM [1] and the availability of high-purity commercial preparations [3] make it a consistent standard for TRPA1 pharmacology.

Application

Selection Property

Validation Focus

HTS TRPA1 screening control

Human TRPA1 potency context

Assay window and signal robustness

Species-comparison TRPA1 studies

Species-specific functional context

Rodent partial agonism verification

Zebrafish sensorimotor models

In vivo model-response context

Defined concentration-response protocol

Cold-transduction electrophysiology

Cold-evoked inhibition context

TRPM8 cross-reactivity review

• [1] Klionsky L, Tamir R, Gao B, Wang W, Immke DC, Nishimura N, Gavva NR. Species-specific pharmacology of Trichloro(sulfanyl)ethyl benzamides as transient receptor potential ankyrin 1 (TRPA1) antagonists. Mol Pain. 2007;3:39. doi:10.1186/1744-8069-3-39. View Source
• [2] Eid SR, Crown ED, Moore EL, Liang HA, Choong KC, Dima S, Henze DA, Kane SA, Urban MO. HC-030031, a TRPA1 selective antagonist, attenuates inflammatory- and neuropathy-induced mechanical hypersensitivity. Mol Pain. 2008;4:48. doi:10.1186/1744-8069-4-48. View Source
• [3] Alomone Labs. AMG-9090 Product Datasheet. Accessed 2026. Cat. No. A-300. View Source